Cas no 2113964-45-5 (Ethyl 4-(aminomethyl)-2,5-difluorobenzoate)

• Product Name: Ethyl 4-(aminomethyl)-2,5-difluorobenzoate
• CAS No: 2113964-45-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 5655283
• PubChem ID: 165886165
• Update Time: 2025-06-09

Ethyl 4-(aminomethyl)-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2113964-45-5
• ethyl 4-(aminomethyl)-2,5-difluorobenzoate
• EN300-27728051
• Ethyl 4-(aminomethyl)-2,5-difluorobenzoate

• Inchi： 1S/C10H11F2NO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2,5,13H2,1H3
• InChI Key： ITKIZVQDRYZDAU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C(=CC=1CN)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-(aminomethyl)-2,5-difluorobenzoate

Ethyl 4-(aminomethyl)-2,5-difluorobenzoate (CAS No. 2113964-45-5): A Comprehensive Overview

Ethyl 4-(aminomethyl)-2,5-difluorobenzoate, identified by its CAS number 2113964-45-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and fluoro substituents makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a benzoate core substituted with two fluorine atoms at the 2 and 5 positions, and an aminomethyl group at the 4 position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. The fluoro groups, in particular, are known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced pharmacological properties. Studies have shown that fluorine atoms can modulate the pharmacokinetics and pharmacodynamics of molecules, leading to improved therapeutic outcomes. Ethyl 4-(aminomethyl)-2,5-difluorobenzoate is no exception, and its potential has been explored in various research avenues.

One of the most compelling aspects of Ethyl 4-(aminomethyl)-2,5-difluorobenzoate is its role as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The aminomethyl group provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The fluorinated benzoate moiety has also been studied for its potential antimicrobial properties. Fluorinated compounds are known to exhibit broad-spectrum activity against bacteria, fungi, and viruses. Ethyl 4-(aminomethyl)-2,5-difluorobenzoate has been investigated as a lead compound in the development of new antimicrobial agents, with promising results in preliminary screenings.

Moreover, the compound's structural features make it an attractive candidate for use in materials science applications. Fluorinated benzoates are often employed in the synthesis of advanced materials due to their thermal stability and chemical resistance. Ethyl 4-(aminomethyl)-2,5-difluorobenzoate could potentially be used in the development of high-performance polymers and coatings.

The synthesis of Ethyl 4-(aminomethyl)-2,5-difluorobenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluoro-substituted benzoate framework.

In conclusion, Ethyl 4-(aminomethyl)-2,5-difluorobenzoate (CAS No. 2113964-45-5) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and functional groups make it a valuable intermediate for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical community is likely to grow even further.